5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylicacidhydrochloride

• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol
• IUPAC Name: 6,7-dihydro-5H-pyrrolo[1,2-c]imidazole-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H8N2O2.ClH/c10-7(11)6-5-2-1-3-9(5)4-8-6;/h4H,1-3H2,(H,10,11);1H
• InChI Key: KEAFFRCBTLPNHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N=CN2C1)C(=O)O.Cl

Description

5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride is a heterocyclic compound that features a fused imidazole and pyrrole ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride typically involves the Marckwald reaction starting from readily available aminocarbonyl compounds The reaction conditions often involve the use of phosphoryl chloride for dehydration .

Industrial Production Methods

For industrial-scale production, the synthesis can be optimized to ensure high yield and purity. This involves careful control of reaction parameters such as temperature, pH, and the concentration of reactants. The use of continuous flow reactors can also enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the imidazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and halides. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products

The major products formed from these reactions include various substituted imidazole derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a pharmaceutical intermediate for the development of new drugs.

Industry: The compound’s stability and reactivity make it suitable for use in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride involves its interaction with specific molecular targets. For instance, it can inhibit receptor-interacting protein kinase 1 (RIPK1), which plays a role in necroptosis, a form of programmed cell death . The compound’s effects are mediated through the modulation of signaling pathways such as the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) pathway .

Comparison with Similar Compounds

Similar Compounds

6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole: This compound shares a similar fused ring structure but differs in the position of the carboxylic acid group.

5H,6H,7H-pyrrolo[1,2-c]imidazole-3-thiol: This derivative features a thiol group instead of a carboxylic acid group, which alters its reactivity and applications.

Uniqueness

5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to interact with key molecular targets and participate in a wide range of chemical reactions makes it a valuable compound for research and industrial applications.